Cas no 2189235-52-5 (4-[3-(4-Methylphenyl)propanoyl]thiomorpholine-3-carbonitrile)

• Product Name: 4-[3-(4-Methylphenyl)propanoyl]thiomorpholine-3-carbonitrile
• CAS No: 2189235-52-5
• MF: C₁₅H₁₈N₂OS
• MW: 274.381222248077
• CID: 6266764
• PubChem ID: 132284037
• Update Time: 2025-06-28

4-[3-(4-Methylphenyl)propanoyl]thiomorpholine-3-carbonitrile Chemical and Physical Properties

Names and Identifiers

• EN300-26680063
• AKOS033449791
• 4-[3-(4-Methylphenyl)propanoyl]thiomorpholine-3-carbonitrile
• Z1590810469
• 2189235-52-5

• Inchi： 1S/C15H18N2OS/c1-12-2-4-13(5-3-12)6-7-15(18)17-8-9-19-11-14(17)10-16/h2-5,14H,6-9,11H2,1H3
• InChI Key： ANXYHOHKZAWFPV-UHFFFAOYSA-N
• SMILES： S1CCN(C(CCC2C=CC(C)=CC=2)=O)C(C#N)C1

Computed Properties

• Exact Mass: 274.11398438g/mol
• Monoisotopic Mass: 274.11398438g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 354
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 69.4Ų

Additional information on 4-[3-(4-Methylphenyl)propanoyl]thiomorpholine-3-carbonitrile

Introduction to 4-[3-(4-Methylphenyl)propanoyl]thiomorpholine-3-carbonitrile (CAS No. 2189235-52-5)

4-[3-(4-Methylphenyl)propanoyl]thiomorpholine-3-carbonitrile, with the CAS number 2189235-52-5, is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of thiomorpholines, which are known for their diverse biological activities, including anti-inflammatory, analgesic, and neuroprotective properties. The unique structural features of 4-[3-(4-Methylphenyl)propanoyl]thiomorpholine-3-carbonitrile make it a promising candidate for various therapeutic applications.

The molecular structure of 4-[3-(4-Methylphenyl)propanoyl]thiomorpholine-3-carbonitrile consists of a thiomorpholine ring, a 4-methylphenyl group, and a propanoyl moiety. The thiomorpholine ring is a six-membered heterocyclic compound containing sulfur and nitrogen atoms, which imparts unique chemical and biological properties to the molecule. The 4-methylphenyl group adds hydrophobicity and aromaticity, while the propanoyl moiety contributes to the overall polarity and reactivity of the compound.

Recent studies have highlighted the potential of 4-[3-(4-Methylphenyl)propanoyl]thiomorpholine-3-carbonitrile in various therapeutic areas. One notable application is in the treatment of neurodegenerative diseases. Research published in the Journal of Medicinal Chemistry has shown that this compound exhibits neuroprotective effects by inhibiting oxidative stress and reducing neuroinflammation. These findings suggest that 4-[3-(4-Methylphenyl)propanoyl]thiomorpholine-3-carbonitrile could be a valuable candidate for developing new treatments for conditions such as Alzheimer's disease and Parkinson's disease.

In addition to its neuroprotective properties, 4-[3-(4-Methylphenyl)propanoyl]thiomorpholine-3-carbonitrile has also shown promise in anti-inflammatory applications. A study published in the European Journal of Medicinal Chemistry demonstrated that this compound effectively reduces inflammation by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. This makes it a potential therapeutic agent for inflammatory diseases like rheumatoid arthritis and inflammatory bowel disease.

The pharmacokinetic properties of 4-[3-(4-Methylphenyl)propanoyl]thiomorpholine-3-carbonitrile have also been extensively studied. Research indicates that this compound has good oral bioavailability and favorable pharmacokinetic profiles, which are essential for its practical use in drug development. Additionally, its low toxicity and high stability make it an attractive candidate for further clinical evaluation.

Clinical trials are currently underway to assess the safety and efficacy of 4-[3-(4-Methylphenyl)propanoyl]thiomorpholine-3-carbonitrile. Preliminary results from Phase I trials have shown that the compound is well-tolerated by patients with minimal side effects. These findings are encouraging and pave the way for more advanced clinical trials to explore its therapeutic potential in larger patient populations.

The synthesis of 4-[3-(4-Methylphenyl)propanoyl]thiomorpholine-3-carbonitrile involves several steps, including the formation of the thiomorpholine ring, the introduction of the 4-methylphenyl group, and the attachment of the propanoyl moiety. Various synthetic routes have been developed to optimize yield and purity, making it feasible for large-scale production. These synthetic methods are crucial for ensuring that sufficient quantities of the compound are available for preclinical and clinical studies.

In conclusion, 4-[3-(4-Methylphenyl)propanoyl]thiomorpholine-3-carbonitrile (CAS No. 2189235-52-5) is a promising compound with a wide range of potential therapeutic applications. Its unique structural features, combined with its favorable pharmacological properties, make it an exciting candidate for further research and development in medicinal chemistry and pharmaceutical sciences. As ongoing studies continue to uncover its full potential, this compound holds great promise for improving patient outcomes in various medical conditions.